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Compound of Interest

Compound Name: Tamra-peg3-NH2

Cat. No.: B12370807

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TAMRA-PEG3-NH2 is a fluorescent labeling reagent featuring a bright and photostable

tetramethylrhodamine (TAMRA) fluorophore.[1][2] This molecule is engineered with a three-unit

polyethylene glycol (PEG) spacer, which enhances its water solubility and provides a flexible

linker to minimize steric hindrance when conjugated to biomolecules.[1][3] The terminal primary

amine (-NH2) group allows for versatile conjugation to a variety of molecules, making it a

valuable tool for fluorescence microscopy, flow cytometry, and other fluorescence-based

detection methods.[4] Its primary application lies in the covalent labeling of biomolecules to

visualize their localization and dynamics within cells.

Physicochemical and Spectroscopic Properties
The properties of the TAMRA fluorophore are largely retained in the TAMRA-PEG3-NH2
conjugate. These characteristics are ideal for use with standard fluorescence detection

systems.
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Property Value Reference(s)

Molecular Formula C33H40N4O7

Molecular Weight 604.7 g/mol

Appearance Dark red to brown solid

Solubility
Soluble in DMSO, DMF, and

Methanol

Excitation Maximum (λex) ~546 - 555 nm

Emission Maximum (λem) ~565 - 581 nm

Extinction Coefficient (ε) ~80,000 - 92,000 cm⁻¹M⁻¹

Purity Typically ≥ 90-95% (HPLC)

Applications in Fluorescence Microscopy
TAMRA-PEG3-NH2 is a versatile tool for a range of fluorescence microscopy applications,

including:

Immunofluorescence: Labeling primary or secondary antibodies to visualize the distribution

of specific proteins within fixed and permeabilized cells.

Live-Cell Imaging: Tracking the movement and localization of labeled proteins or other

molecules in real-time.

Förster Resonance Energy Transfer (FRET): TAMRA can be used as a FRET acceptor when

paired with a suitable donor fluorophore to study molecular interactions.

Labeling of Biomolecules: Its amine-reactive nature allows for the labeling of various

molecules for visualization, including proteins, peptides, and oligonucleotides.

Experimental Protocols
Protocol 1: Labeling of Proteins with TAMRA-PEG3-NH2
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This protocol describes a general method for labeling proteins with primary amines using

TAMRA-PEG3-NH2 after its conversion to an NHS ester.

Materials:

TAMRA-PEG3-NH2

Target protein in an amine-free buffer (e.g., PBS, pH 7.2-7.5)

Anhydrous DMSO or DMF

EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

NHS (N-hydroxysuccinimide) or Sulfo-NHS

Activation Buffer: 0.1 M MES, pH 5.0-6.0

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Desalting column or dialysis equipment for purification

Procedure:

Reagent Preparation:

Prepare a 10 mM stock solution of TAMRA-PEG3-NH2 in anhydrous DMSO or DMF.

Immediately before use, prepare stock solutions of EDC and NHS in the Activation Buffer.

Activation of TAMRA-PEG3-NH2:

In a microcentrifuge tube, mix TAMRA-PEG3-NH2 with a 1.5-fold molar excess of both

EDC and Sulfo-NHS in the Activation Buffer.

Incubate the reaction for 15-30 minutes at room temperature in the dark to form the NHS-

activated ester.

Conjugation to Protein:
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Add the activated TAMRA-PEG3-NHS ester solution to the protein solution. A 10-20 fold

molar excess of the dye over the protein is a common starting point, but this should be

optimized.

Incubate the reaction for 1-2 hours at room temperature, protected from light.

Quenching and Purification:

Add the Quenching Buffer to stop the reaction.

Purify the labeled protein using a desalting column or dialysis to remove excess,

unreacted dye.

Protocol 2: Immunofluorescence Staining of Fixed Cells
This protocol outlines the use of a TAMRA-labeled antibody for staining fixed cells.

Materials:

Cells grown on coverslips

Phosphate-Buffered Saline (PBS)

Fixation Buffer: 4% Paraformaldehyde (PFA) in PBS

Permeabilization Buffer: 0.1% Triton X-100 in PBS

Blocking Buffer: 1% BSA in PBS

TAMRA-labeled primary or secondary antibody

DAPI or Hoechst for nuclear counterstaining

Mounting medium

Procedure:

Cell Fixation:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash cells twice with PBS.

Fix cells with 4% PFA for 15 minutes at room temperature.

Wash three times with PBS.

Permeabilization:

Incubate cells with Permeabilization Buffer for 10 minutes.

Wash three times with PBS.

Blocking:

Incubate cells with Blocking Buffer for 30-60 minutes to reduce non-specific binding.

Antibody Staining:

Dilute the TAMRA-labeled antibody in Blocking Buffer.

Incubate cells with the antibody solution for 1-2 hours at room temperature or overnight at

4°C in a humidified chamber.

Wash three times with PBS.

Counterstaining and Mounting:

Incubate cells with DAPI or Hoechst for 5 minutes to stain the nuclei.

Wash three times with PBS.

Mount the coverslip on a microscope slide with mounting medium.

Imaging:

Image the cells using a fluorescence microscope with appropriate filter sets for TAMRA

and the nuclear stain.

Visualizations
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Activation of TAMRA-PEG3-NH2

Conjugation to Biomolecule Purification

TAMRA-PEG3-NH2
Activation

(15-30 min, RT, dark)

EDC + NHS

TAMRA-PEG3-NHS Ester

Conjugation
(1-2 hours, RT, dark)

Amine-containing
Biomolecule (e.g., Protein) Labeled Biomolecule Purification

(Desalting Column/Dialysis)
Purified Labeled

Biomolecule

Click to download full resolution via product page

Caption: Workflow for labeling biomolecules with TAMRA-PEG3-NH2.
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Permeabilization (Triton X-100)

Blocking (BSA)

Incubate with TAMRA-labeled Antibody
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Fluorescence Microscopy
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Caption: Workflow for immunofluorescence staining.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12370807/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-tamra-peg3-nh2-in-fluorescence-microscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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